BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 4-
Benzoylbenzonitrile (CAS: 1503-49-7)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Benzoylbenzonitrile

Cat. No.: B072303

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Benzoylbenzonitrile, also known as 4-cyanobenzophenone, is an aromatic ketone and
nitrile compound with the chemical formula C14HaNO. It serves as a valuable building block in
organic synthesis, particularly in the preparation of more complex molecules for pharmaceutical
and materials science applications. Its bifunctional nature, possessing both a ketone and a
nitrile group, allows for a diverse range of chemical transformations, making it a versatile
intermediate in the synthesis of bioactive compounds and functional materials. This guide
provides a comprehensive overview of its properties, synthesis, and applications, with a focus
on its relevance to drug discovery and development.

Physicochemical and Safety Data

A summary of the key physicochemical properties of 4-Benzoylbenzonitrile is presented in
Table 1. This data is essential for its proper handling, storage, and use in experimental settings.

Table 1: Physicochemical Properties of 4-Benzoylbenzonitrile
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Property Value Reference(s)
CAS Number 1503-49-7 [1]
Molecular Formula C14HaNO [1]
Molecular Weight 207.23 g/mol [1]
IUPAC Name 4-benzoylbenzonitrile [1]

4-Cyanobenzophenone, p-
Synonyms o [1]
Benzoylbenzonitrile

White to off-white
Appearance ] ) [2]
solid/crystalline powder

Melting Point 110-114 °C

Boiling Point Not available

Soluble in many organic

Solubility
solvents.
YSZWJJANSNFQMM-

InChl Key [1]
UHFFFAOYSA-N

SMILES O=C(clcccecl)c2cec(cc2)CH#N  [3]

Safety Information:

4-Benzoylbenzonitrile is classified as harmful if swallowed, in contact with skin, or if inhaled. It
can also cause skin and serious eye irritation.[1] Appropriate personal protective equipment
(PPE), including gloves, safety goggles, and a lab coat, should be worn when handling this
compound. All work should be conducted in a well-ventilated fume hood. For detailed safety
information, please refer to the Safety Data Sheet (SDS).

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed

o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Synthesis of 4-Benzoylbenzonitrile

The primary method for the synthesis of 4-Benzoylbenzonitrile is through the Friedel-Crafts
acylation of benzonitrile with benzoyl chloride, using a Lewis acid catalyst such as aluminum
chloride (AICIs).

Experimental Protocol: Friedel-Crafts Acylation

Materials:

e Benzonitrile

e Benzoyl chloride

e Anhydrous aluminum chloride (AICI3)

e Dichloromethane (CH2zClz, anhydrous)

e Hydrochloric acid (HCI), dilute aqueous solution

e Sodium bicarbonate (NaHCOs), saturated aqueous solution
e Brine (saturated aqueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)
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¢ Round-bottom flask

e Magnetic stirrer

o Reflux condenser

e Separatory funnel

« Rotary evaporator

Procedure:

e In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
suspend anhydrous aluminum chloride in anhydrous dichloromethane.

e Cool the suspension in an ice bath.

» To the cooled suspension, add benzoyl chloride dropwise with stirring.

 After the addition of benzoyl chloride, add benzonitrile dropwise, maintaining the temperature
below 10 °C.

» Once the additions are complete, allow the reaction mixture to warm to room temperature
and then heat to reflux. Monitor the reaction progress by thin-layer chromatography (TLC).

» Upon completion, cool the reaction mixture to room temperature and carefully quench by
pouring it over crushed ice.

e Add dilute hydrochloric acid to dissolve any remaining aluminum salts.

o Transfer the mixture to a separatory funnel and separate the organic layer.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and
brine.

e Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure using a rotary evaporator.
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e The crude product can be purified by recrystallization from a suitable solvent system (e.g.,
ethanol/water) to yield pure 4-Benzoylbenzonitrile.
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Synthesis of 4-Benzoylbenzonitrile

(Benzonitrile + Benzoyl Chloride + AICIS)

Friedel-Crafts Acylation

(Reaction in Dichloromethane)

Quenching & Extraction
Aqueous Workup
(HCI, NaHCOQO3, Brine)
(Recrystallization)
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Role in Farnesyltransferase Inhibitor Synthesis
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Multi-step Synthesis
(e.g., Grignard reaction, coupling)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Benzoylbenzonitrile
(CAS: 1503-49-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072303#4-benzoylbenzonitrile-cas-number-1503-49-
7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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